Cas no 898754-20-6 ( )

  structure
  structure
Product Name: 
CAS No:898754-20-6
MF:C16H22O
MW:230.345284938812
CID:876032
PubChem ID:24726374
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyl-3-(2,5-dimethylphenyl)propan-1-one
    • CYCLOPENTYL 2-(2,5-DIMETHYLPHENYL)ETHYL KETONE
    • DTXSID60644767
    • CYCLOPENTYL2-(2,5-DIMETHYLPHENYL)ETHYLKETONE
    • MFCD03843761
    • 898754-20-6
    • AKOS016022310
    •  
    • MDL： MFCD03843761
    • Inchi： 1S/C16H22O/c1-12-7-8-13(2)15(11-12)9-10-16(17)14-5-3-4-6-14/h7-8,11,14H,3-6,9-10H2,1-2H3
    • InChI Key： PAQNGQUVKNOXES-UHFFFAOYSA-N
    • SMILES： O=C(CCC1C=C(C)C=CC=1C)C1CCCC1

Computed Properties

  • Exact Mass: 230.16700
  • Monoisotopic Mass: 230.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.002
  • Boiling Point: 345.5°C at 760 mmHg
  • Flash Point: 146.5°C
  • Refractive Index: 1.53
  • PSA: 17.07000
  • LogP: 3.99530

  Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

  Pricemore >>

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